![molecular formula C14H11NO2 B6375735 3-Cyano-5-(4-methoxyphenyl)phenol, 95% CAS No. 1261949-53-4](/img/structure/B6375735.png)
3-Cyano-5-(4-methoxyphenyl)phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Cyano-5-(4-methoxyphenyl)phenol, 95% (3C5MPP), also known as 4-Methoxy-3-cyanophenol, is an aromatic compound commonly used in scientific research. Due to its unique structure, 3C5MPP has a variety of applications in the laboratory, ranging from synthesis and modification of natural products to medical research.
Scientific Research Applications
3C5MPP has a variety of applications in scientific research. It is commonly used in the synthesis of natural products, such as flavonoids and terpenoids. It is also used in the modification of natural products, such as the synthesis of 3C5MPP derivatives. In addition, 3C5MPP is used in medical research, such as in the synthesis of drugs and drug analogues.
Mechanism of Action
The mechanism of action of 3C5MPP is not yet fully understood. However, it is believed that the compound acts by inhibiting the activity of enzymes involved in the synthesis of natural products. In addition, 3C5MPP has been shown to act as an antioxidant, which may explain its ability to protect cells from oxidative damage.
Biochemical and Physiological Effects
3C5MPP has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of bacteria, fungi, and other microorganisms. In addition, it has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3C5MPP in laboratory experiments is its low toxicity. This makes it an ideal compound for use in a variety of laboratory applications. In addition, 3C5MPP is relatively stable, making it easier to handle and store. However, 3C5MPP is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for the use of 3C5MPP in scientific research. One potential direction is the use of 3C5MPP in the synthesis of novel drugs and drug analogues. Another potential application is the use of 3C5MPP in the synthesis of materials with improved properties, such as increased solubility or increased stability. In addition, 3C5MPP could be used in the synthesis of materials with specific biological activities, such as anti-cancer or anti-inflammatory agents. Finally, 3C5MPP could be used in the development of new techniques for the synthesis and modification of natural products.
Synthesis Methods
3C5MPP can be synthesized by a variety of methods. The most commonly used method is the Friedel-Crafts acylation reaction, which involves reacting an acyl chloride and an aromatic compound in the presence of an acid catalyst. In the case of 3C5MPP, the acyl chloride is 4-methoxybenzoyl chloride, and the aromatic compound is 3-cyanophenol. The reaction is carried out at a temperature of 80-110°C, and the product is isolated by recrystallization.
Properties
IUPAC Name |
3-hydroxy-5-(4-methoxyphenyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2/c1-17-14-4-2-11(3-5-14)12-6-10(9-15)7-13(16)8-12/h2-8,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTIDZUPZHDBKIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=CC(=C2)C#N)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80684680 |
Source
|
Record name | 5-Hydroxy-4'-methoxy[1,1'-biphenyl]-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261949-53-4 |
Source
|
Record name | 5-Hydroxy-4'-methoxy[1,1'-biphenyl]-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.